Cas no 2228406-91-3 (1-(1-phenyl-1H-pyrazol-4-yl)cyclobutan-1-amine)

• Product Name: 1-(1-phenyl-1H-pyrazol-4-yl)cyclobutan-1-amine
• CAS No: 2228406-91-3
• MF: C₁₃H₁₅N₃
• MW: 213.278302431107
• CID: 5930693
• PubChem ID: 165968301
• Update Time: 2025-06-29

1-(1-phenyl-1H-pyrazol-4-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-phenyl-1H-pyrazol-4-yl)cyclobutan-1-amine
• EN300-1862995
• 2228406-91-3

• Inchi： 1S/C13H15N3/c14-13(7-4-8-13)11-9-15-16(10-11)12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8,14H2
• InChI Key： ZXFKZCZXTRGOTG-UHFFFAOYSA-N
• SMILES： NC1(C2C=NN(C3C=CC=CC=3)C=2)CCC1

Computed Properties

• Exact Mass: 213.126597491g/mol
• Monoisotopic Mass: 213.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1-phenyl-1H-pyrazol-4-yl)cyclobutan-1-amine

1-(1-phenyl-1H-pyrazol-4-yl)cyclobutan-1-amine: A Comprehensive Overview

The compound CAS No. 2228406-91-3, also known as 1-(1-phenyl-1H-pyrazol-4-yl)cyclobutan-1-amine, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery and advanced materials. In this article, we delve into the details of its structure, synthesis, properties, and recent advancements in its utilization.

Structure and Synthesis

The molecular structure of 1-(1-phenyl-1H-pyrazol-4-yl)cyclobutan-1-amine consists of a cyclobutane ring fused with a pyrazole moiety, which is further substituted with a phenyl group. The cyclobutane ring introduces strain into the molecule, making it highly reactive and versatile for various chemical transformations. The synthesis of this compound typically involves multi-step reactions, including the formation of the pyrazole ring followed by cyclization to form the cyclobutane structure. Recent studies have explored more efficient synthetic pathways, leveraging transition metal catalysts to enhance reaction yields and selectivity.

Physical and Chemical Properties

1-(1-phenyl-1H-pyrazol-4-yl)cyclobutan-amine exhibits distinct physical and chemical properties that make it suitable for diverse applications. Its melting point is relatively high due to the aromaticity introduced by the phenyl group and pyrazole ring. The compound is also soluble in common organic solvents, facilitating its use in solution-based reactions. Recent research has highlighted its ability to act as a ligand in coordination chemistry, forming stable metal complexes with transition metals such as copper and nickel. These complexes have shown potential in catalytic applications, particularly in asymmetric synthesis.

Applications in Drug Discovery

The unique combination of structural features in CAS No. 2228406-91 makes it an attractive candidate for drug discovery efforts. The cyclobutane ring provides rigidity to the molecule, which is crucial for binding to specific protein targets. Recent studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise as a lead molecule for developing treatments against neurodegenerative diseases due to its ability to modulate neurotransmitter systems.

Advances in Materials Science

Beyond pharmacology, 1-(1-phenylH-pyrazol-4-yl)cyclobutan-amine has found applications in materials science. Its ability to form stable metal complexes has led to its use in designing new materials for energy storage devices such as batteries and supercapacitors. Recent research has focused on incorporating this compound into polymer matrices to enhance electrical conductivity without compromising mechanical properties.

Future Directions

The future of CAS No. strong>. 2228406-91-3 lies in further exploration of its potential across multiple disciplines. Ongoing research aims to optimize its synthesis for large-scale production while maintaining high purity levels. Additionally, efforts are underway to investigate its biocompatibility and toxicity profiles for medical applications. As our understanding of this compound deepens, it is likely to play an increasingly important role in both therapeutic development and advanced materials engineering.

In conclusion, 1-( strong>.H-pyrazol-4-yl)cyclobutan-amine represents a remarkable example of how molecular design can lead to versatile compounds with wide-ranging applications. By leveraging cutting-edge research techniques and interdisciplinary collaboration, scientists continue to unlock new possibilities for this intriguing molecule.